Cas no 2248174-15-2 ((αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid)

• Product Name: (αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid
• CAS No: 2248174-15-2
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 6139246
• PubChem ID: 129321709
• Update Time: 2025-07-22

(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid Chemical and Physical Properties

Names and Identifiers

• (αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid
• （2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid
• EN300-6505630
• 2248174-15-2

• Inchi： 1S/C8H12F2O2/c1-5(7(11)12)2-6-3-8(9,10)4-6/h5-6H,2-4H2,1H3,(H,11,12)/t5-/m1/s1
• InChI Key： WYELERVPQFSRJQ-RXMQYKEDSA-N
• SMILES： C(C1CC(C1)(F)F)[C@@H](C)C(=O)O

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 251.6±10.0 °C(Predicted)
• pka: 4.82±0.10(Predicted)